Cas no 39133-31-8 (Trimebutine)

• Product Name: Trimebutine
• CAS No: 39133-31-8
• MF: C₂₂H₂₉NO₅
• MW: 387.469366788864
• MDL: MFCD00133873
• CID: 54967
• PubChem ID: 5573
• Update Time: 2025-04-18

Trimebutine Chemical and Physical Properties

Names and Identifiers

• trimebutine free base
• TRIMEBUTIN
• TRIMEBUTINE
• 3,4,5-TRIMETHOXYBENZOATE,-2'-PHENYL-2'-DIMETHYLAMINO-N-BUTYL
• 3,4,5-TRIMETHOXYBENZOIC ACID 2-[DIMETHYLAMINO]-2-PHENYLBUTYL ESTER
• 2'-PHENYL-2'-DIMETHYLAMINO-N-BUTYL-3',4',5'-TRIMETHOXYBENZOATE
• Trimebutine hydrochloride
• TRIMEBUTINE3.4.5-TRIMETHOXYBENZOATE,-2'-PHENYL-2'-DIMETHYLAMINO-N-BUTYL
• 3,4,5-Trimethoxybenzoic acid 2-(dimethylamino)-2-phenylbutyl ester
• Trimebutine base 0.97
• 2-(Dimethylamino)-2-phenylbutyl 3,4,5-Trimethoxybenzoate
• Benzoic acid,3,4,5-trimethoxy-,2-(dimethylamino)-2-phenylbutyl ester (9CI)
• Trimebutine maleate
• Trimebutino
• Trimebutinum [INN-Latin]
• Trimebutino [INN-Spanish]
• Benzoic acid, 3,4,5-trimethoxy-, 2-(dimethylamino)-2-phenylbutyl ester
• Trimedat
• Trimebutine [INN:BAN:DCF]
• 2-Dimethylamino-2-phenylbutyl 3,4,5-trimethoxybenzoat
• C22H29NO5
• LORDFXWUHHSAQU-UHFFFAOYSA-N
• Trimebutine maleate salt
• Trimebut
• Trimebutine

• MDL： MFCD00133873
• Inchi： 1S/C22H29NO5/c1-7-22(23(2)3,17-11-9-8-10-12-17)15-28-21(24)16-13-18(25-4)20(27-6)19(14-16)26-5/h8-14H,7,15H2,1-6H3
• InChI Key： LORDFXWUHHSAQU-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C(=C(C=1)OC)OC)OC)=O)CC(C1C=CC=CC=1)(CC)N(C)C

Computed Properties

• Exact Mass: 387.20500
• Monoisotopic Mass: 387.205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.2

Experimental Properties

• Density: 1.1998 (rough estimate)
• Melting Point: 80.0 to 84.0 deg-C
• Boiling Point: 513.42°C (rough estimate)
• Flash Point: 230
• Refractive Index: 1.5614 (estimate)
• PSA: 57.23000
• LogP: 3.73630
• Merck: 9699
• Sensitiveness: Sensitive to heat

Trimebutine Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H303
• Warning Statement： P312
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives